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Compound of Interest

Compound Name: 1-Methoxypentan-3-ol

Cat. No.: B3381866 Get Quote

An In-depth Technical Guide to the Potential Research Applications of 1-Methoxypentan-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methoxypentan-3-ol is a bifunctional organic molecule containing both a secondary alcohol

and an ether group. While specific research applications of this compound are not widely

documented, its chemical structure suggests significant potential in various scientific domains.

This technical guide explores the prospective research applications of 1-Methoxypentan-3-ol,
focusing on its utility as a versatile building block in organic synthesis, a valuable fragment in

medicinal chemistry and drug discovery, and a candidate for specialized solvent applications.

This document provides a theoretical framework for its synthesis, potential chemical

transformations, and its role in the development of novel molecules, supported by detailed

hypothetical experimental protocols and logical workflow diagrams.

Physicochemical Properties of 1-Methoxypentan-3-
ol
A comprehensive understanding of the physicochemical properties of 1-Methoxypentan-3-ol is
fundamental to exploring its potential applications. The presence of both a hydroxyl group (a

hydrogen bond donor and acceptor) and an ether group (a hydrogen bond acceptor) imparts a

unique polarity and reactivity profile to the molecule.
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Property Value Reference

CAS Number 27999-99-1 [1]

Molecular Formula C6H14O2 [1]

Molecular Weight 118.17 g/mol [1]

Density 0.9163 g/cm³ [1]

Boiling Point 77-82 °C at 23 Torr [1]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 3 [2]

Topological Polar Surface Area 29.5 Å² [2]

Synthesis of 1-Methoxypentan-3-ol
While dedicated literature on the synthesis of 1-Methoxypentan-3-ol is scarce, a plausible and

efficient synthetic route can be devised from readily available starting materials. A logical

approach involves the reduction of the corresponding ketone, 1-methoxypentan-3-one.

Proposed Synthetic Workflow
The following diagram illustrates a proposed two-step synthesis of 1-Methoxypentan-3-ol,
starting from the Michael addition of methanol to ethyl vinyl ketone, followed by the reduction of

the resulting ketone.

Caption: Proposed two-step synthesis of 1-Methoxypentan-3-ol.

Hypothetical Experimental Protocol for Synthesis
Step 1: Synthesis of 1-Methoxypentan-3-one

To a solution of methanol (1.2 equivalents), add a catalytic amount of sodium methoxide

(0.05 equivalents) at 0 °C under an inert atmosphere.
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Slowly add ethyl vinyl ketone (1.0 equivalent) to the solution while maintaining the

temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Upon completion, neutralize the reaction with a mild acid (e.g., ammonium chloride solution)

and extract the product with a suitable organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude 1-methoxypentan-3-one.

Purify the crude product by vacuum distillation.

Step 2: Synthesis of 1-Methoxypentan-3-ol

Dissolve the purified 1-methoxypentan-3-one (1.0 equivalent) in a suitable protic solvent

such as methanol or ethanol at 0 °C.

Add sodium borohydride (NaBH₄) (1.1 equivalents) portion-wise to the solution, ensuring the

temperature does not exceed 10 °C.

After the addition is complete, stir the reaction mixture at room temperature for 4 hours.

Monitor the reduction by TLC or GC-MS.

Quench the reaction by the slow addition of water, followed by acidification with dilute HCl to

decompose the excess NaBH₄.

Extract the product with ethyl acetate.

Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to

obtain 1-Methoxypentan-3-ol.
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Further purification can be achieved through column chromatography on silica gel if

necessary.

Potential Research Applications
The bifunctional nature of 1-Methoxypentan-3-ol opens up several avenues for its application

in research, particularly in organic synthesis and medicinal chemistry.

Intermediate in Organic Synthesis
1-Methoxypentan-3-ol can serve as a versatile precursor for the synthesis of a variety of

organic molecules. The hydroxyl group can undergo oxidation, esterification, or etherification,

while the ether linkage provides stability under certain reaction conditions.

Caption: Potential synthetic transformations of 1-Methoxypentan-3-ol.

Fragment in Medicinal Chemistry and Drug Development
In the realm of drug discovery, small, functionalized molecules are crucial for building larger,

more complex active pharmaceutical ingredients (APIs). The incorporation of alkoxy alcohols

can be a strategic approach to modulate the physicochemical properties of a drug candidate.

Improved Pharmacokinetic Profile: The introduction of a methoxy and hydroxyl group can

influence a molecule's lipophilicity (LogP), solubility, and metabolic stability. The ether group

is generally more stable to metabolic degradation than an ester, while the hydroxyl group can

provide a site for potential secondary metabolic reactions or improve water solubility. The

inclusion of such functionalities is a key strategy in drug design to overcome challenges like

poor permeability and rapid metabolism.[3]

Scaffold for Novel Compounds: 1-Methoxypentan-3-ol can be used as a scaffold to which

various pharmacophores can be attached, leading to the generation of new chemical entities

for screening.

The logical workflow for utilizing a fragment like 1-Methoxypentan-3-ol in a drug discovery

program is outlined below.

Caption: Role of 1-Methoxypentan-3-ol in a fragment-based drug discovery workflow.
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Specialty Solvent
The amphipathic nature of 1-Methoxypentan-3-ol, possessing both polar (hydroxyl) and non-

polar (alkyl chain) characteristics, along with the ether functionality, suggests its potential as a

specialty solvent. It could be particularly useful in reactions requiring the dissolution of both

polar and non-polar reagents. Its boiling point suggests it would be suitable for reactions

conducted at moderate temperatures.

Conclusion
While 1-Methoxypentan-3-ol is not a widely studied chemical, its molecular architecture

provides a strong basis for its potential utility in several areas of chemical research. As a

synthetic intermediate, it offers two distinct functional groups for elaboration. In medicinal

chemistry, it represents a valuable fragment for modifying the properties of bioactive molecules.

Further experimental validation of the proposed synthesis and applications is warranted and

could establish 1-Methoxypentan-3-ol as a useful tool for chemists in both academic and

industrial settings. This guide serves as a foundational document to stimulate further

investigation into this promising, yet under-explored, molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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